Cas no 1805766-11-3 (4-(Difluoromethoxy)-3-mercaptophenylpropanal)

• Product Name: 4-(Difluoromethoxy)-3-mercaptophenylpropanal
• CAS No: 1805766-11-3
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 4961870
• Update Time: 2025-07-24

4-(Difluoromethoxy)-3-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-mercaptophenylpropanal

• Inchi： 1S/C10H10F2O2S/c1-6(5-13)7-2-3-8(9(15)4-7)14-10(11)12/h2-6,10,15H,1H3
• InChI Key： ADKVWEXDJAULSW-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1)C(C=O)C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• XLogP3: 3
• Topological Polar Surface Area: 27.3

Additional information on 4-(Difluoromethoxy)-3-mercaptophenylpropanal

Introduction to 4-(Difluoromethoxy)-3-mercaptophenylpropanal (CAS No. 1805766-11-3)

4-(Difluoromethoxy)-3-mercaptophenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1805766-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both a difluoromethoxy group and a mercaptophenyl moiety, which together contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-(Difluoromethoxy)-3-mercaptophenylpropanal consists of a phenyl ring substituted at the 3-position with a thiol group (-SH) and at the 4-position with a difluoromethoxy group (-OCHF₂). The aldehyde functional group (-CHO) at the terminal position of the propanal chain further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This combination of functional groups positions the compound as a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into biological molecules often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in the development of novel therapeutics. The difluoromethoxy group in 4-(Difluoromethoxy)-3-mercaptophenylpropanal is particularly noteworthy, as it has been shown to modulate the electronic properties of adjacent aromatic systems, influencing both electronic and steric interactions with biological targets.

The thiol group present in this compound also plays a crucial role in its potential applications. Thiols are well-known for their ability to participate in disulfide bond formation, which is essential for maintaining the tertiary structure of many proteins. Additionally, thiol groups can act as nucleophiles in various chemical reactions, including Michael additions and nucleophilic substitutions, making them versatile tools in synthetic organic chemistry. The presence of both a thiol and an aldehyde group in 4-(Difluoromethoxy)-3-mercaptophenylpropanal suggests that it may serve as a bifunctional reagent, capable of engaging in multiple types of chemical transformations.

Recent studies have highlighted the potential of thiophenyl-containing compounds as scaffolds for drug development. These molecules have demonstrated activity against a range of therapeutic targets, including enzymes and receptors involved in inflammatory pathways, cancer progression, and neurological disorders. The combination of a phenyl ring with substituents such as thiol groups and fluorinated ethers has been particularly effective in generating compounds with improved pharmacological properties. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in disease mechanisms.

The aldehyde functionality in 4-(Difluoromethoxy)-3-mercaptophenylpropanal provides an additional layer of reactivity that can be exploited for further functionalization. Aldehydes are well-suited for condensation reactions with various nucleophiles, including amines, hydrazines, and alcohols, allowing for the construction of more complex molecular architectures. This characteristic makes the compound a valuable building block for synthesizing heterocyclic compounds, which are prevalent in many pharmaceuticals due to their diverse biological activities.

In terms of synthetic methodologies, 4-(Difluoromethoxy)-3-mercaptophenylpropanal can be synthesized through multiple routes depending on the desired purity and scale of production. One common approach involves the reaction of 3-bromophenylacetaldehyde with sodium hydrosulfide followed by methylation with difluoromethyl methyl sulfate. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the thiol group onto a pre-formed difluoromethoxylated phenyl ring. These synthetic strategies highlight the compound's adaptability to different chemical transformations and its potential utility across various research applications.

The pharmacological potential of 4-(Difluoromethoxy)-3-mercaptophenylpropanal has not been extensively explored but remains an area ripe for investigation. Given its structural features, it is hypothesized that this compound may exhibit inhibitory activity against certain enzymes or receptors by interacting with specific binding pockets. For example, the combination of a thiol group and a fluorinated aromatic ring could lead to interactions with metal ions or hydrophobic regions within biological targets. Furthermore, the aldehyde group could serve as a site for covalent bonding with biomolecules, potentially leading to irreversible inhibition or targeted drug delivery systems.

Advances in computational chemistry have also facilitated the exploration of virtual screening approaches to identify potential drug candidates derived from structurally related compounds like 4-(Difluoromethoxy)-3-mercaptophenylpropanal. Molecular docking simulations can predict how this molecule might interact with various protein targets based on its three-dimensional structure and electronic properties. Such computational studies can guide experimental efforts by prioritizing promising derivatives for synthesis and biological evaluation.

In conclusion,4-(Difluoromethoxy)-3-mercaptophenylpropanal (CAS No. 1805766-11-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising both a difluoromethoxy group and a mercaptophenyl moiety—position it as a versatile intermediate for synthesizing more complex molecules with tailored biological activities. While further research is needed to fully elucidate its pharmacological profile,4-(Difluoromethoxy)-3-mercaptophenylpropanal offers exciting opportunities for innovation in drug discovery and medicinal chemistry.